Cas no 27652-18-2 (2-Pentenoic acid, 4-bromo-, (E)-)
27652-18-2 structure
Product Name:2-Pentenoic acid, 4-bromo-, (E)-
CAS No:27652-18-2
MF:C5H7BrO2
MW:179.011881113052
CID:1432279
PubChem ID:13152959
Update Time:2025-04-20
2-Pentenoic acid, 4-bromo-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 4-bromo-, (E)-
- 27652-18-2
- 4-Bromopent-2-enoic acid
- (E)-4-bromo-pent-2-enoic acid
- SCHEMBL5375971
- SCHEMBL5375975
- (2E)-4-bromo-2-pentenoic acid
- (E)-4-bromopent-2-enoic acid
-
- Inchi: 1S/C5H7BrO2/c1-4(6)2-3-5(7)8/h2-4H,1H3,(H,7,8)/b3-2+
- InChI Key: KDNCGADQPWREDS-NSCUHMNNSA-N
- SMILES: BrC(/C=C/C(=O)O)C
Computed Properties
- Exact Mass: 177.96291
- Monoisotopic Mass: 177.96294g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Pentenoic acid, 4-bromo-, (E)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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